Cas no 18226-07-8 (2-hydroxy-N-(2-hydroxyethyl)-S-(4-nitrophenyl)ethane-1-sulfonamido)

• Product Name: 2-hydroxy-N-(2-hydroxyethyl)-S-(4-nitrophenyl)ethane-1-sulfonamido
• CAS No: 18226-07-8
• MF: C₁₀H₁₄N₂O₆S
• MW: 290.292961597443
• CID: 3095360
• PubChem ID: 786210
• Update Time: 2025-05-25

2-hydroxy-N-(2-hydroxyethyl)-S-(4-nitrophenyl)ethane-1-sulfonamido Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-N-(2-hydroxyethyl)-S-(4-nitrophenyl)ethane-1-sulfonamido
• N,N-bis(2-hydroxyethyl)-4-nitrobenzenesulfonamide
• N,N-bis(2-hydroxyethyl)-4-nitrobenzene-1-sulfonamide
• EN300-171908
• SR-01000202975-1
• CBMicro_016449
• SR-01000202975
• SCHEMBL22750873
• G42173
• CCG-5371
• TAA22607
• Oprea1_644184
• 18226-07-8
• Benzenesulfonamide, N,N-bis(2-hydroxyethyl)-4-nitro-
• AKOS003265278
• BIM-0016361.P001
• CS-0236573
• Z797585548
• N,N-BIS(2-HYDROXYETHYL)-4-NITRO-1-BENZENESULFONAMIDE
• QLZDDZOWDLQNJY-UHFFFAOYSA-N
• STK395823

• Inchi： 1S/C10H14N2O6S/c13-7-5-11(6-8-14)19(17,18)10-3-1-9(2-4-10)12(15)16/h1-4,13-14H,5-8H2
• InChI Key： QLZDDZOWDLQNJY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N(CCO)CCO)(=O)=O

Computed Properties

• Exact Mass: 290.05725734Da
• Monoisotopic Mass: 290.05725734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 132Ų

Additional information on 2-hydroxy-N-(2-hydroxyethyl)-S-(4-nitrophenyl)ethane-1-sulfonamido

Compound CAS No. 18226-07-8: 2-Hydroxy-N-(2-Hydroxyethyl)-S-(4-Nitrophenyl)Ethane-1-Sulfonamido

The compound with CAS No. 18226-07-8, known as 2-hydroxy-N-(2-hydroxyethyl)-S-(4-nitrophenyl)ethane-1-sulfonamido, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a sulfonamide group, a hydroxyl group, and a nitrophenyl substituent, making it a versatile compound with diverse functional groups that can be exploited in different contexts.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic processes. These techniques not only enhance the efficiency of the synthesis but also ensure high purity and reproducibility of the final product. The presence of the sulfonamide group in the molecule is particularly noteworthy, as it is known to exhibit strong hydrogen bonding capabilities, which can significantly influence the compound's solubility, stability, and bioavailability.

The 4-nitrophenyl substituent attached to the sulfur atom introduces additional electronic effects into the molecule. The nitro group is an electron-withdrawing group, which can modulate the reactivity of the sulfonamide group and enhance its ability to participate in various chemical reactions. This feature makes the compound an attractive candidate for applications in drug design, where fine-tuning molecular properties is crucial for achieving desired pharmacological effects.

One of the most promising areas of research involving this compound is its potential use in drug delivery systems. The hydroxyl groups present in the molecule can serve as attachment points for targeting ligands or polymer chains, enabling the development of targeted drug delivery vehicles. Additionally, the sulfonamide group's ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent in metallo-drug formulations.

Another area of interest is the evaluation of this compound's antimicrobial properties. Preliminary studies have suggested that the combination of hydroxyl and nitro groups may impart bactericidal or fungicidal activity, making it a potential candidate for developing new antimicrobial agents. Further research is currently underway to explore its mechanism of action and optimize its efficacy against various pathogens.

In terms of environmental applications, this compound has shown promise as a chemical sensor for detecting specific analytes in complex matrices. The hydroxyl groups can act as recognition elements, while the sulfonamide group provides structural rigidity and stability to the sensing platform. This property could be exploited in developing sensors for detecting pollutants or toxins in environmental monitoring systems.

The synthesis of 2-hydroxy-N-(2-hydroxyethyl)-S-(4-nitrophenyl)ethane-1-sulfonamido involves a multi-step process that requires careful control over reaction conditions to ensure optimal yields and product quality. Key steps include the formation of intermediate sulfonic acid derivatives and subsequent coupling reactions to introduce the hydroxyl and nitrophenyl substituents. Researchers are continuously exploring alternative synthetic pathways to improve scalability and reduce production costs.

From a structural perspective, this compound exhibits interesting stereochemical properties due to the presence of multiple chiral centers. These stereocenters can significantly influence its physical properties, such as melting point and solubility, as well as its biological activity. Stereoisomerism studies are being conducted to better understand how these factors impact its performance in different applications.

In conclusion, CAS No. 18226-07-8, or 2-hydroxy-N-(2-hydroxyethyl)-S-(4-nitrophenyl)ethane-1-sulfonamido, represents a versatile and multifunctional compound with vast potential across various scientific domains. Its unique combination of functional groups makes it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing modern chemistry and pharmacology.